Cas no 2680813-13-0 (benzyl N-[3-(4-bromo-2-fluorophenyl)oxetan-3-yl]carbamate)

• Product Name: benzyl N-[3-(4-bromo-2-fluorophenyl)oxetan-3-yl]carbamate
• CAS No: 2680813-13-0
• MF: C₁₇H₁₅BrFNO₃
• MW: 380.208307504654
• CID: 6010862
• PubChem ID: 165397190
• Update Time: 2025-05-19

benzyl N-[3-(4-bromo-2-fluorophenyl)oxetan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-(4-bromo-2-fluorophenyl)oxetan-3-yl]carbamate
• 2680813-13-0
• EN300-28301832

• Inchi： 1S/C17H15BrFNO3/c18-13-6-7-14(15(19)8-13)17(10-22-11-17)20-16(21)23-9-12-4-2-1-3-5-12/h1-8H,9-11H2,(H,20,21)
• InChI Key： SXMVKATWRWBJIP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C1(COC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 379.02193g/mol
• Monoisotopic Mass: 379.02193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-[3-(4-bromo-2-fluorophenyl)oxetan-3-yl]carbamate

Benzyl N-[3-(4-Bromo-2-fluorophenyl)oxetan-3-yl]carbamate (CAS No. 2680813-13-0): A Comprehensive Overview

Benzyl N-[3-(4-bromo-2-fluorophenyl)oxetan-3-yl]carbamate (CAS No. 2680813-13-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique oxetane ring structure coupled with a carbamate functional group, making it a valuable intermediate in drug discovery and material science. The presence of both bromo and fluoro substituents on the phenyl ring enhances its reactivity, allowing for diverse synthetic applications.

The compound's molecular formula is C₁₇H₁₅BrFNO₃, with a molecular weight of approximately 380.21 g/mol. Its structural complexity and functional group diversity make it a subject of interest for researchers exploring small-molecule inhibitors, proteolysis-targeting chimeras (PROTACs), and other cutting-edge therapeutic modalities. Recent studies highlight its potential in targeting protein-protein interactions (PPIs), a hot topic in drug development due to the challenges associated with modulating these interactions.

One of the most intriguing aspects of benzyl N-[3-(4-bromo-2-fluorophenyl)oxetan-3-yl]carbamate is its role in medicinal chemistry. The oxetane moiety is known to improve metabolic stability and solubility, addressing common issues in drug design. Researchers are actively investigating its applications in kinase inhibitors and GPCR modulators, which are pivotal in treating cancers and neurological disorders. This aligns with the growing demand for precision medicine and targeted therapies.

In addition to its pharmaceutical potential, this compound has shown promise in agrochemical research. The bromo-fluorophenyl group can enhance the bioactivity of pesticides and herbicides, contributing to the development of more efficient and environmentally friendly crop protection agents. With the global push toward sustainable agriculture, such innovations are highly sought after.

The synthesis of benzyl N-[3-(4-bromo-2-fluorophenyl)oxetan-3-yl]carbamate typically involves multi-step organic reactions, including Ullmann coupling and carbamate formation. These processes require careful optimization to achieve high yields and purity, making it a subject of interest for process chemistry enthusiasts. Recent advancements in flow chemistry and catalysis have further streamlined its production, reducing costs and environmental impact.

From a commercial perspective, the demand for CAS No. 2680813-13-0 is steadily increasing, driven by its versatility in research and development. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of academic and industrial laboratories. The compound is often listed under categories such as pharmaceutical intermediates, building blocks, and fine chemicals, reflecting its broad utility.

For researchers looking to explore benzyl N-[3-(4-bromo-2-fluorophenyl)oxetan-3-yl]carbamate, it is essential to consider its storage conditions and handling protocols. While not classified as hazardous, proper precautions should be taken to ensure stability and prevent degradation. The compound is typically stored under inert conditions at low temperatures to maintain its integrity.

In summary, benzyl N-[3-(4-bromo-2-fluorophenyl)oxetan-3-yl]carbamate (CAS No. 2680813-13-0) represents a fascinating intersection of chemistry and biology. Its unique structure and functional groups make it a valuable tool for drug discovery, agrochemical development, and material science. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.